Cas no 60-79-7 (ergonovine)

Ergonovine, also known as d-ergic acid β- Aminopropanol is a kind of drug used to cause uterine contraction to treat vaginal postpartum hemorrhage. It was originally made from ergot rye, but now it can also be made from ergot acid. Ergonovine is regulated because it can be used to make lysergoyl diethylamine (LSD) Ergonovine was discovered in 1932. It was included in the World Health Organization standard list of essential drugs, which lists all the most important drugs in the basic health system. Ergonovine is known for its high quality and low price. In 2014, the wholesale price of each injection ranged from US $0.12 to US $0.41, and the wholesale price of each pill was US $0.01. In the United States, it was about US $1.75 per dose
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ergonovine is commonly used as its maleate, which directly acts on uterine smooth muscle, The effect is strong and lasting. The strength of its effect is related to the physiological state of the uterus and the dosage of drugs. It is mainly used to treat postpartum hemorrhage \ poor uterine involution \ menorrhagia, etc. it can be used for oral, intramuscular or intravenous injection< Br>
ergonovine structure
ergonovine structure
Product Name:ergonovine
CAS No:60-79-7
Molecular Formula:C19H23N3O2
Molecular Weight: 325.41
CID:81630
PubChem ID:443884

ergonovine Properties

Names and Identifiers

    • ergonovine
    • ergometrine
    • basergin
    • Ergobasin
    • ergometrin
    • ergotocine
    • Ergotrane
    • ermetrine
    • secacornin
    • secometrin
    • Ergoline-8b-carboxamide,9,10-didehydro-N-((S)-2-hydroxy-1-methylethyl)-6-methyl- (8CI)
    • Lysergamide,N-[(S)-2-hydroxy-1-methylethyl]- (6CI)
    • Indolo[4,3-fg]quinoline,ergoline-8-carboxamide deriv.
    • D-Lysergic acid-L-propanolamide
    • Ergobasine
    • Ergoklinine
    • Ergostetrine
    • N-(2-Hydroxy-1-methylethyl)-D-(+)-lysergamide
    • N-[1-(Hydroxymethyl)ethyl]-D-lysergamide
    • N-[a-(Hydroxymethyl)ethyl]-D-lysergamide
    • (9R)-N-((S)-1-hydroxypropan-2-yl)-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
    • Margonovine
    • (6aR,9R)-N-[(2S)-1-hydroxypropan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
    • EINECS 200-485-0
    • DB01253
    • 9,10-Didehydro-N-(alpha-(hydroxymethyl)ethyl)-6-methylergoline-8-beta-carboxamide
    • NCGC00017253-03
    • WH41D8433D
    • ERGOMETRINE [WHO-DD]
    • Q424508
    • Ergotrate Maleate
    • CHEBI:4822
    • D07905
    • SMP1_000118
    • BDBM50390991
    • 60-79-7
    • CAS-60-79-7
    • DTXSID8046323
    • 9,10-DIDEHYDRO-N-((S)-2-HYDROXY-1-METHYLETHYL)-6-METHYLERGOLINE-8.BETA.-CARBOXAMIDE
    • Ergotrate
    • L-Lysergic-L(beta-hydroxyisopropylamide)
    • Ergoline-8-beta-carboxamide, 9,10-didehydro-N-((S)-2-hydroxy-1-methylethyl)-6-methyl-
    • Lysergic acid propanolamide
    • [8beta(S)]-9,10-didehydro-N-(2-hydroxy-1-methylethyl)-6-methylergoline-8-carboxamide
    • DTXCID6026323
    • Ergoline-8-carboxamide, 9,10-didehydro-N-(2-hydroxy-1-methylethyl)-6-methyl-, (8beta(S))-
    • HSDB 4075
    • (4R,7R)-N-[(2S)-1-hydroxypropan-2-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(16),2,9,12,14-pentaene-4-carboxamide
    • 9,10-Didehydro-N-(2-hydroxy-1-methylethyl)-6-methylergoline-8beta(S)-carboxamide
    • ERGOMETRINE [INN]
    • C07543
    • NCGC00163165-01
    • ergonovine; ergobasine
    • GTPL148
    • NS00001637
    • Ergometrinum
    • Ergometrina
    • (6aR,9R)-7-Methyl-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid ((S)-2-hydroxy-1-methyl-ethyl)-amide
    • N-(alpha-(Hydroxymethyl)ethyl)-D-lysergamide
    • N-(2-Hydroxy-1-methylethyl)-D(+)-lysergamide
    • ERGONOVINE [MI]
    • ERGONOVINE [HSDB]
    • Ergometrine (INN)
    • ERGONOVINE [VANDF]
    • N-[(2S)-1-hydroxypropan-2-yl]-6-methyl-9,10-didehydroergoline-8beta-carboxamide
    • D-Lysergic acid 1-hydroxymethylethylamide
    • CHEMBL119443
    • Tox21_112022
    • Ergometrinum [INN-Latin]
    • UNII-WH41D8433D
    • Lysergamide, N-((S)-2-hydroxy-1-methylethyl)-
    • N-(1-(Hydroxymethyl)ethyl)-D-lysergamide
    • Ergometrine dried down 100 microg/mL
    • FT-0625687
    • Ergometrine [INN:BAN]
    • ERGOLINE-8-CARBOXAMIDE, 9,10-DIDEHYDRO-N-(2-HYDROXY-1-METHYLETHYL)-6-METHYL-, (8.BETA.(S))-
    • AKOS024282585
    • Ergometrina [INN-Spanish]
    • SCHEMBL78181
    • (6aR,9R)-N-((S)-1-hydroxypropan-2-yl)-7-methyl-4,6,6a,7,8,9-hexahydroindolo[4,3-fg]quinoline-9-carboxamide
    • InChIKey： WVVSZNPYNCNODU-XTQGRXLLSA-N
    • Inchi： InChI=1S/C19H23N3O2/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13/h3-6,8,11,13,17,20,23H,7,9-10H2,1-2H3,(H,21,24)/t11-,13+,17+/m0/s1
    • SMILES： OC[C@@H](NC([C@H]1CN(C)[C@]2([H])CC3=CNC4=C3C(=CC=C4)C2=C1)=O)C

Computed Properties

  • Exact Mass: 325.17900
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 325.17902698g/mol
  • Heavy Atom Count: 24
  • Complexity: 535
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.4Ų

Experimental Properties

  • LogP: 1.86340
  • PSA: 68.36000
  • Refractive Index: 1.5900 (estimate)
  • Boiling Point: 463.59°C (rough estimate)
  • Melting Point: 162°
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • pka: 6.8(at 25℃)
  • Specific Rotation: D20 +90° (in water)
  • Density: 1.1611 (rough estimate)

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